Cas no 2227730-35-8 ((1S)-3-amino-1-(2-nitrophenyl)propan-1-ol)
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1767163
- 2227730-35-8
- (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol
-
- Inchi: 1S/C9H12N2O3/c10-6-5-9(12)7-3-1-2-4-8(7)11(13)14/h1-4,9,12H,5-6,10H2/t9-/m0/s1
- InChI Key: LMGLREPNPSPGKQ-VIFPVBQESA-N
- SMILES: O[C@H](C1C=CC=CC=1[N+](=O)[O-])CCN
Computed Properties
- Exact Mass: 196.08479225g/mol
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 92.1Ų
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1767163-0.05g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1767163-0.1g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1767163-0.25g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1767163-0.5g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1767163-1.0g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1767163-2.5g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1767163-5.0g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1767163-10.0g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1767163-1g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1767163-5g |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol |
2227730-35-8 | 5g |
$4475.0 | 2023-09-20 |
(1S)-3-amino-1-(2-nitrophenyl)propan-1-ol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol
Recent Advances in the Study of (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol (CAS: 2227730-35-8)
The compound (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol (CAS: 2227730-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amino alcohol derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Recent studies have focused on optimizing its synthetic routes, elucidating its mechanism of action, and exploring its therapeutic potential.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol using a novel biocatalytic approach. The researchers employed a recombinant amine transaminase to achieve high enantioselectivity (>99% ee) and yield (92%), significantly improving upon traditional chemical methods. This advancement not only enhances the scalability of production but also aligns with the growing demand for sustainable synthetic processes in the pharmaceutical industry.
Pharmacological investigations have revealed that derivatives of (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol exhibit promising activity as dopamine receptor modulators. In particular, a series of compounds synthesized from this scaffold showed selective binding to D2-like receptors with nanomolar affinity, as reported in a recent ACS Chemical Neuroscience publication. These findings suggest potential applications in the treatment of Parkinson's disease and schizophrenia, although further preclinical studies are warranted to assess their safety and efficacy profiles.
The structural versatility of (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol has also been exploited in the development of novel antimicrobial agents. A 2024 study in European Journal of Medicinal Chemistry described the design and synthesis of hybrid molecules incorporating this scaffold with known antibiotic pharmacophores. Several derivatives demonstrated potent activity against multidrug-resistant Gram-positive pathogens, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 2 μg/mL. These results highlight the compound's potential in addressing the global challenge of antimicrobial resistance.
From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the ADME (absorption, distribution, metabolism, and excretion) properties of (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol derivatives. A comprehensive investigation published in Drug Metabolism and Disposition characterized the major metabolic pathways and identified the cytochrome P450 isoforms responsible for their biotransformation. This information is crucial for optimizing the drug-like properties of future derivatives and predicting potential drug-drug interactions.
In conclusion, (1S)-3-amino-1-(2-nitrophenyl)propan-1-ol (CAS: 2227730-35-8) represents a versatile and pharmacologically relevant scaffold with multiple therapeutic applications. The recent advancements in its synthesis, biological evaluation, and structural optimization underscore its importance in modern drug discovery. Future research directions may include the development of more potent and selective analogs, detailed mechanistic studies, and translational research to advance promising candidates into clinical trials.
2227730-35-8 ((1S)-3-amino-1-(2-nitrophenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)